Cas no 108914-80-3 (Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester)

Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester is a specialized organophosphorus compound featuring a cyano-functionalized alkyl group and diethyl phosphonate moiety. Its unique structure imparts reactivity as an intermediate in organic synthesis, particularly in the preparation of phosphonate derivatives and coordination chemistry applications. The presence of both cyano and phosphonate groups enhances its utility in cross-coupling reactions and as a ligand precursor. The diethyl ester functionality improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is valued for its stability under standard conditions and its role in constructing complex molecular architectures, making it a versatile reagent in fine chemical and pharmaceutical research.

Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester structure

108914-80-3 structure

Product Name:Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester

CAS No:108914-80-3

MF:C₈H₁₆NO₃P

MW:205.191303253174

MDL:MFCD31382276

CID:1190493

PubChem ID:13662085

Update Time:2025-11-01

Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

- Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester
- AKOS032961417
- diethyl 2-cyanopropan-2-ylphosphonate
- 108914-80-3
- SCHEMBL3363303
- 2-diethoxyphosphoryl-2-methylpropanenitrile
- diethyl (2-cyanopropan-2-yl)phosphonate
- MDL： MFCD31382276
- Inchi： 1S/C8H16NO3P/c1-5-11-13(10,12-6-2)8(3,4)7-9/h5-6H2,1-4H3
- InChI Key： BJHQTDZZGKFHOK-UHFFFAOYSA-N
- SMILES： P(C(C#N)(C)C)(=O)(OCC)OCC

Computed Properties

Exact Mass: 205.08678037g/mol
Monoisotopic Mass: 205.08678037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 59.3Å²

Phosphonic acid, (1-cyano-1-methylethyl)-, diethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0994783-5g	diethyl (2-cyanopropan-2-yl)phosphonate	108914-80-3	95%	5g	$950	2024-08-02
eNovation Chemicals LLC	Y0994783-5g	diethyl (2-cyanopropan-2-yl)phosphonate	108914-80-3	95%	5g	$1200	2025-02-28
eNovation Chemicals LLC	Y0994783-5g	diethyl (2-cyanopropan-2-yl)phosphonate	108914-80-3	95%	5g	$1200	2025-02-28